Cas no 3970-35-2 (2-Chloro-3-nitrobenzoic acid)

• Product Name: 2-Chloro-3-nitrobenzoic acid
• CAS No: 3970-35-2
• MF: C₇H₄ClNO₄
• MW: 201.563961029053
• MDL: MFCD00007069
• CID: 44629
• PubChem ID: 24855353
• Update Time: 2025-04-18

2-Chloro-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-nitrobenzoic acid
• N.N-Diphenylbenzidine
• 2-chloro-3-carboxy-nitrobenzene
• 2-chloro-3-nitrobezoic acid
• 2-chloro-nitrobenzoic acid
• 3-Nitro-2-chlorobenzoic acid
• chloro-nitrobenzoic acid
• 2-Chloro-3-carboxynitrobenzene
• NSC 92742
• 2-Chloro-3-nitro-benzoic acid
• Benzoic acid, 2-chloro-3-nitro-
• 2-chloro-3-nitrobenzoicacid
• KG8W66PX35
• JRQDVRIQJJPHEQ-UHFFFAOYSA-N
• NSC92742
• Nitrochlorbenzoesaure
• PubChem2100
• 2-chloro-3-nitrobenzic acid
• KSC225M1P
• K
• SY002946
• NSC-92742
• MFCD00007069
• SCHEMBL8263377
• CS-W009146
• AC-2797
• FT-0611733
• 2-Chloro-3-nitrobenzoic acid, 99%
• SCHEMBL309038
• InChI=1/C7H4ClNO4/c8-6-4(7(10)11)2-1-3-5(6)9(12)13/h1-3H,(H,10,11
• AC-25995
• BCP06453
• A6628
• EN300-50857
• EINECS 223-590-3
• DTXSID30192785
• MESALAZINE IMPURITY Q [EP IMPURITY]
• AM20050231
• W-106409
• 2-Chloro-3-Nitro Benzoic Acid
• AKOS007930613
• UNII-KG8W66PX35
• CL8035
• 3970-35-2
• NS00022145
• GS-3205
• C2333
• 2-Chloro-3-nitrobenzoic acid; 2-Chloro-3-carboxynitrobenzene; NSC 92742
• DTXCID70115276
• DB-031381
• MESALAZINE IMPURITY Q (EP IMPURITY)

• MDL： MFCD00007069
• Inchi： 1S/C7H4ClNO4/c8-6-4(7(10)11)2-1-3-5(6)9(12)13/h1-3H,(H,10,11)
• InChI Key： JRQDVRIQJJPHEQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(=O)O)[N+](=O)[O-]
• BRN： 645427

Computed Properties

• Exact Mass: 200.98300
• Monoisotopic Mass: 200.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1

Experimental Properties

• Color/Form: White to cream yellow powder with a green cast
• Density: 1.6620
• Melting Point: 183.0 to 187.0 deg-C
• Boiling Point: 359.9°C at 760 mmHg
• Flash Point: 171.5℃
• Refractive Index: 1.6000 (estimate)
• PSA: 83.12000
• LogP: 2.46960
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Chloro-3-nitrobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters